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Abstract
Goniothalamin, a naturally occurring styryl-lactone, has garnered significant attention in the

scientific community for its potent cytotoxic and anticancer properties. Isolated from various

species of the Goniothalamus genus, this bioactive compound exhibits a unique chemical

architecture that is crucial for its biological activity. This technical guide provides an in-depth

exploration of the chemical structure and stereochemistry of Goniothalamin, supported by a

compilation of quantitative biological data and a description of the experimental methodologies

employed for its characterization. Furthermore, this document elucidates the key signaling

pathways modulated by Goniothalamin, offering valuable insights for researchers in natural

product chemistry, medicinal chemistry, and oncology drug development.

Chemical Structure and Properties
Goniothalamin is classified as a styryl-lactone, characterized by a 5,6-dihydro-α-pyrone ring

linked to a styryl group. Its molecular formula is C₁₃H₁₂O₂.

Systematic Name (IUPAC): (6R)-6-[(E)-2-phenylethenyl]-5,6-dihydro-2H-pyran-2-one[1]

Key Structural Features:
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An α,β-unsaturated lactone ring (5,6-dihydro-2H-pyran-2-one).

A styryl side chain with a trans (E) configuration of the double bond.

A single chiral center at the C-6 position of the lactone ring.

The chemical structure of Goniothalamin is depicted in Figure 1.

Table 1: Physicochemical Properties of Goniothalamin

Property Value Reference

Molecular Weight 200.23 g/mol [1]

Exact Mass 200.083729621 Da [1]

Melting Point 85-86 °C

Appearance White to off-white solid

Solubility

Soluble in methanol, ethanol,

chloroform, and other organic

solvents.

[2]

Stereochemistry and Absolute Configuration
The biological activity of Goniothalamin is intrinsically linked to its stereochemistry. The

molecule possesses a single stereocenter at the C-6 position of the lactone ring. The naturally

occurring and biologically active enantiomer is typically the (+)-(R)-Goniothalamin, also

referred to as (+)-(6S)-5,6-dihydro-6-styryl-2-pyrone.[2]

The absolute configuration of Goniothalamin has been unequivocally determined through X-

ray crystallography. This technique provides a three-dimensional map of the electron density in

a crystal, allowing for the precise determination of the spatial arrangement of atoms. The (R)

configuration at the C-6 position is crucial for its potent cytotoxic effects.
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The isolation and structural characterization of Goniothalamin from its natural sources involve

a series of well-established phytochemical and analytical techniques.

Isolation and Purification
A general workflow for the isolation and purification of Goniothalamin from plant material is

outlined below.
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Dried and Powdered Plant Material
(e.g., roots, stems of Goniothalamus sp.)

Solvent Extraction
(e.g., Methanol)

Crude Methanolic Extract

Solvent-Solvent Partitioning
(e.g., with n-hexane, ethyl acetate)

Bioactive Fractions

Column Chromatography
(Silica Gel)

Purified Goniothalamin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15565316?utm_src=pdf-body-img
https://www.benchchem.com/product/b15565316?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Goniothalamin
https://cymitquimica.com/cas/17303-67-2/
https://www.benchchem.com/product/b15565316#chemical-structure-and-stereochemistry-of-goniothalamin
https://www.benchchem.com/product/b15565316#chemical-structure-and-stereochemistry-of-goniothalamin
https://www.benchchem.com/product/b15565316#chemical-structure-and-stereochemistry-of-goniothalamin
https://www.benchchem.com/product/b15565316#chemical-structure-and-stereochemistry-of-goniothalamin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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